Cas no 2034347-03-8 (1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea
• CAS No: 2034347-03-8
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5349383
• Update Time: 2025-05-22

1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)urea
• 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]urea
• 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

• Inchi： 1S/C19H22N2O4/c1-24-16-9-5-8-15(17(16)25-2)21-18(22)20-12-19(23)10-13-6-3-4-7-14(13)11-19/h3-9,23H,10-12H2,1-2H3,(H2,20,21,22)
• InChI Key： BKLHWPRKZCJZFZ-UHFFFAOYSA-N
• SMILES： OC1(CNC(NC2C=CC=C(C=2OC)OC)=O)CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea

1-(2,3-Dimethoxyphenyl)-3-[(2-Hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea: A Comprehensive Scientific Profile

In the rapidly evolving field of medicinal chemistry, 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea (CAS 2034347-03-8) has emerged as a compound of significant research interest. This structurally unique molecule combines a dimethoxyphenyl moiety with an indenylmethylurea scaffold, creating a pharmacologically intriguing profile that has captured the attention of pharmaceutical researchers worldwide.

The molecular architecture of 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea features several pharmacophoric elements that contribute to its potential biological activities. The 2,3-dimethoxy substitution pattern on the phenyl ring is particularly noteworthy, as similar structural motifs have demonstrated various pharmacological properties in other therapeutic agents. Meanwhile, the 2-hydroxy-2,3-dihydro-1H-indene portion introduces both rigidity and hydrogen bonding capacity to the molecule.

Recent studies suggest that compounds containing the urea linkage between aromatic systems, such as in 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea, may exhibit interesting interactions with biological targets. The presence of both hydrogen bond donors and acceptors in this molecule makes it particularly suitable for investigation in structure-activity relationship studies.

From a synthetic chemistry perspective, CAS 2034347-03-8 represents an excellent example of modern heterocyclic chemistry. The preparation of this compound typically involves multi-step synthetic routes that highlight contemporary organic synthesis techniques, including selective protection/deprotection strategies and controlled urea bond formation. Researchers have developed various synthetic approaches to access this scaffold, allowing for structure-activity optimization.

The physicochemical properties of 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea have been carefully characterized. With its balanced lipophilicity profile and moderate molecular weight, this compound falls within the desirable range for drug-like molecules according to Lipinski's rule of five. The presence of polar functional groups contributes to its solubility profile, while the aromatic systems provide structural stability.

In the context of current pharmaceutical research trends, 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea aligns with several important directions. First, the growing interest in privileged structures in medicinal chemistry makes this indene-containing scaffold particularly relevant. Second, the compound's structural features suggest potential as a molecular scaffold for library development in drug discovery programs.

The scientific literature reveals increasing interest in the pharmacological potential of CAS 2034347-03-8 and related structures. While specific biological data may be proprietary in many cases, compounds with similar structural elements have shown activity in various screening assays. Researchers are particularly interested in how the conformational restriction imposed by the indene system might influence target binding compared to more flexible analogs.

From a drug development perspective, the metabolic stability and pharmacokinetic properties of 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea represent important areas of investigation. The presence of methoxy groups and a secondary alcohol may influence both Phase I and Phase II metabolic pathways, making this an interesting case study in ADME optimization.

The commercial availability of 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea through specialty chemical suppliers has facilitated research into this compound class. As demand for structurally diverse screening compounds grows, CAS 2034347-03-8 has become increasingly important in academic and industrial research settings.

In the broader context of chemical biology, this compound serves as an excellent example of how strategic molecular design can create valuable research tools. The combination of aromatic systems with hydrogen-bonding capabilities makes 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea potentially useful for probing protein-ligand interactions and studying molecular recognition phenomena.

Quality control of 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the identity and purity of this compound, especially when used in sensitive biological assays.

The future research directions for CAS 2034347-03-8 may include exploration of its potential as a chemical probe in various biological systems. Additionally, structure-activity relationship studies could reveal valuable insights about how modifications to the dimethoxyphenyl or indenyl portions affect biological activity and physicochemical properties.

From a safety perspective, proper handling procedures should always be followed when working with 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea, as with any laboratory chemical. While not classified as hazardous under standard regulations, appropriate personal protective equipment and good laboratory practices are recommended.

In conclusion, 1-(2,3-dimethoxyphenyl)-3-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]urea (CAS 2034347-03-8) represents an intriguing compound at the intersection of medicinal chemistry and chemical biology. Its unique structural features and potential pharmacological applications make it a valuable subject for ongoing research in academic and industrial settings. As the field of drug discovery continues to evolve, compounds like this will undoubtedly play important roles in advancing our understanding of molecular interactions and therapeutic development.